ethyl (2S)-4-amino-2-hydroxybutanoate

• Molecular Formula: C6H13NO3
• Molecular Weight: 147.17 g/mol
• IUPAC Name: ethyl (2S)-4-amino-2-hydroxybutanoate
• InChI: InChI=1S/C6H13NO3/c1-2-10-6(9)5(8)3-4-7/h5,8H,2-4,7H2,1H3/t5-/m0/s1
• InChI Key: KSCZLCFMSHHFAK-YFKPBYRVSA-N
• Isomeric SMILES: CCOC(=O)[C@H](CCN)O
• Canonical SMILES: CCOC(=O)C(CCN)O

Description

Ethyl (2S)-4-amino-2-hydroxybutanoate is an organic compound that belongs to the class of esters It is derived from the amino acid serine and is characterized by the presence of an amino group, a hydroxyl group, and an ester functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethyl (2S)-4-amino-2-hydroxybutanoate can be synthesized through the esterification of (2S)-4-amino-2-hydroxybutanoic acid with ethanol in the presence of an acid catalyst such as concentrated sulfuric acid. The reaction typically involves heating the reactants under reflux conditions to facilitate the formation of the ester bond .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The use of flow microreactor systems has been shown to enhance the efficiency and sustainability of esterification processes .

Chemical Reactions Analysis

Types of Reactions

Ethyl (2S)-4-amino-2-hydroxybutanoate undergoes various chemical reactions, including:

Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield (2S)-4-amino-2-hydroxybutanoic acid and ethanol.

Reduction: The ester can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Hydrolysis: Acidic hydrolysis involves heating the ester with a large excess of water containing a strong acid catalyst, while basic hydrolysis (saponification) uses a strong base such as sodium hydroxide (NaOH).

Reduction: Lithium aluminum hydride (LiAlH4) is commonly used for the reduction of esters to alcohols.

Major Products Formed

Hydrolysis: (2S)-4-amino-2-hydroxybutanoic acid and ethanol.

Reduction: (2S)-4-amino-2-hydroxybutanol.

Scientific Research Applications

Ethyl (2S)-4-amino-2-hydroxybutanoate has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound is studied for its potential role in metabolic pathways and as a substrate for enzymatic reactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a prodrug for delivering active pharmaceutical ingredients.

Industry: It is used in the production of biodegradable polymers and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of ethyl (2S)-4-amino-2-hydroxybutanoate involves its interaction with specific molecular targets and pathways. In biological systems, the compound may act as a substrate for enzymes involved in amino acid metabolism. The presence of the amino and hydroxyl groups allows it to participate in hydrogen bonding and other interactions that influence its reactivity and function .

Comparison with Similar Compounds

Ethyl (2S)-4-amino-2-hydroxybutanoate can be compared with other similar compounds such as:

Ethyl lactate: Both are esters, but ethyl lactate lacks the amino group present in this compound.

Ethyl acetate: A simpler ester with no amino or hydroxyl groups, used primarily as a solvent.

Methyl butyrate: Another ester with a different alkyl group, used for its fruity aroma.

The uniqueness of this compound lies in its combination of functional groups, which imparts distinct chemical and biological properties.